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Compound of Interest

Compound Name: 1,4-Dibromobenzene-d4

Cat. No.: B1586059

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,4-Dibromobenzene-d4 (CsD4Br2) is the deuterated form of 1,4-Dibromobenzene, a
compound used as a chemical intermediate in the synthesis of pharmaceuticals, dyes, and
other organic chemicals.[1][2] Due to its isotopic labeling, 1,4-Dibromobenzene-d4 serves as
an excellent internal standard for quantitative analysis by methods such as Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS).[3] The substitution of hydrogen with deuterium provides a distinct mass signature,
allowing for precise quantification in complex matrices.

Proper preparation and handling of stock solutions are critical to maintaining the isotopic and
chemical purity of the standard.[4] Deuterated compounds can be susceptible to hydrogen-
deuterium (H-D) exchange with atmospheric moisture or protic solvents, which can
compromise the integrity of the standard.[4][5] This document provides a detailed protocol for
the safe handling, preparation, and storage of 1,4-Dibromobenzene-d4 stock solutions to
ensure accuracy and reproducibility in experimental results.

Safety and Handling Precautions

1,4-Dibromobenzene-d4 is classified as a hazardous substance. Users must review the
Safety Data Sheet (SDS) before handling and adhere to all institutional safety guidelines.
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e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[6][7] It is also very toxic to aquatic life with long-lasting effects.[6]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[6]

» Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[8] Avoid contact with skin and eyes.[9] Wash hands
thoroughly after handling.[6]

o First Aid:
o Skin Contact: Wash off with plenty of soap and water.[6][9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6][9]

o Inhalation: Move the person into fresh air. If breathing is irregular or stopped, provide
artificial respiration.[6][9]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting.[6][9] In all cases of exposure
or if you feel unwell, seek medical advice.[6]

Physicochemical Data and Properties

All quantitative data for 1,4-Dibromobenzene-d4 is summarized in the table below for easy
reference.
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Property Value Reference(s)
1,4-dibromo-2,3,5,6-
IUPAC Name _ [7]
tetradeuteriobenzene
CAS Number 4165-56-4 [6][10]
Molecular Formula CeDaBr2 [10][11]
Molecular Weight 239.93 g/mol [71[11]
Appearance White to off-white solid/powder  [1]
Melting Point 88-90 °C [2]
Insoluble in water.[1] Soluble in
organic solvents like DMSO
Solubility (100 mg/mL), ethanol,

acetone, and chloroform.[1][3]
[12]

Solid Storage

Store in a cool, dry, dark place
in a tightly sealed container

under an inert atmosphere.

[4]

Solution Storage

Store stock solutions in amber
vials with PTFE-lined caps.
Short-term: -20°C (up to 1
month). Long-term: -80°C (up
to 6 months).[3]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 1 mg/mL stock solution. Calculations should be

adjusted based on the desired final concentration. The primary challenge when handling

deuterated compounds is their hygroscopic nature; therefore, all steps should be taken to

minimize exposure to atmospheric moisture.[4][5][13]

Required Materials and Equipment

e 1,4-Dibromobenzene-d4 solid
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e Anhydrous solvent (e.g., DMSO, Acetonitrile, Methanol)
o Calibrated analytical balance

o Volumetric flasks (Class A), thoroughly dried

o Glass pipettes or syringes

e Amber glass vials with PTFE-lined screw caps

e Vortex mixer

 Inert gas source (Nitrogen or Argon)

e Chemical fume hood

o Appropriate PPE (lab coat, gloves, safety glasses)

Step-by-Step Procedure

» Prepare Glassware: Thoroughly dry all glassware (volumetric flasks, vials) in an oven at 150
°C for at least 4 hours (or overnight) and allow them to cool to ambient temperature in a
desiccator or under a stream of inert gas just before use.[13][14] This minimizes residual
moisture that can cause H-D exchange.[4]

e Acclimatize the Standard: Remove the sealed container of 1,4-Dibromobenzene-d4 from its
storage location (e.g., freezer) and allow it to equilibrate to room temperature for at least 30-
60 minutes before opening.[4] This crucial step prevents atmospheric moisture from
condensing on the cold solid.[4]

» Weighing the Standard (Inert Atmosphere):

o Perform this step in a chemical fume hood or glove box under a gentle stream of dry
nitrogen or argon gas.[4]

o Place a clean, dry weighing boat on the analytical balance and tare it.
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o Carefully weigh the desired mass of 1,4-Dibromobenzene-d4 (e.g., 10 mg). Record the
exact weight.

o Dissolution:

o Transfer the weighed solid into a clean, dry volumetric flask (e.g., 10 mL for a 1 mg/mL
solution).

o Add a small amount of the chosen anhydrous solvent to dissolve the solid completely.
o Once dissolved, add the solvent to the calibration mark on the volumetric flask.

o Cap the flask securely and mix the solution thoroughly by inverting the flask several times
or by using a vortex mixer.[4]

» Aliquoting and Storage:

o Immediately transfer the stock solution into smaller, clearly labeled amber glass vials with
PTFE-lined caps.[4]

o Preparing smaller aliquots is recommended to avoid repeated freeze-thaw cycles and to
minimize contamination of the main stock solution.[3]

o Store the vials at the appropriate temperature: -20°C for short-term use (up to 1 month) or
-80°C for long-term storage (up to 6 months).[3]

Workflow Visualization

The following diagram illustrates the key steps in the preparation of the 1,4-Dibromobenzene-
d4 stock solution.
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Figure 1: Workflow for Preparing 1,4-Dibromobenzene-d4 Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing 1,4-Dibromobenzene-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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